Cas no 1214872-97-5 (Methyl 2-(benzoylamino)-3-{(2,4-dichlorobenzyl)oxyimino}propanoate)

• Product Name: Methyl 2-(benzoylamino)-3-{(2,4-dichlorobenzyl)oxyimino}propanoate
• CAS No: 1214872-97-5
• MF: C₁₈H₁₆Cl₂N₂O₄
• MW: 395.236642837524
• CID: 4578296
• Update Time: 2025-06-09

Methyl 2-(benzoylamino)-3-{(2,4-dichlorobenzyl)oxyimino}propanoate Chemical and Physical Properties

Names and Identifiers

• METHYL 2-(BENZOYLAMINO)-3-([(2,4-DICHLOROBENZYL)OXY]IMINO)PROPANOATE
• Alanine, N-benzoyl-3-[[(2,4-dichlorophenyl)methoxy]imino]-, methyl ester
• Methyl 2-(benzoylamino)-3-{(2,4-dichlorobenzyl)oxyimino}propanoate

• Inchi： 1S/C18H16Cl2N2O4/c1-25-18(24)16(22-17(23)12-5-3-2-4-6-12)10-21-26-11-13-7-8-14(19)9-15(13)20/h2-10,16H,11H2,1H3,(H,22,23)/t16-/m0/s1
• InChI Key： CZJGRBUVNJRWNB-INIZCTEOSA-N
• SMILES： C(OC)(=O)[C@H](C=NOCC1=CC=C(Cl)C=C1Cl)NC(=O)C1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on Methyl 2-(benzoylamino)-3-{(2,4-dichlorobenzyl)oxyimino}propanoate

Comprehensive Overview of Methyl 2-(benzoylamino)-3-{(2,4-dichlorobenzyl)oxyimino}propanoate (CAS No. 1214872-97-5)

Methyl 2-(benzoylamino)-3-{(2,4-dichlorobenzyl)oxyimino}propanoate (CAS No. 1214872-97-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique benzoylamino and dichlorobenzyl functional groups, exhibits potential applications in drug discovery and crop protection. Its molecular structure combines a propanoate backbone with strategically placed substituents, making it a subject of interest for researchers exploring novel bioactive molecules.

The compound's CAS No. 1214872-97-5 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and scientific contexts. Recent trends in AI-driven drug discovery and sustainable agriculture have amplified the relevance of such compounds. Researchers frequently search for "Methyl 2-(benzoylamino)-3-{(2,4-dichlorobenzyl)oxyimino}propanoate synthesis" or "CAS 1214872-97-5 applications," reflecting growing curiosity about its synthetic pathways and utility.

From a structural perspective, the benzoylamino moiety contributes to the compound's potential interactions with biological targets, while the dichlorobenzyl group may enhance its stability and lipophilicity. These features align with current industry demands for high-efficacy, low-toxicity compounds, particularly in the development of next-generation pesticides or enzyme inhibitors. The propanoate ester group further offers versatility in derivatization, a key consideration in structure-activity relationship (SAR) studies.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are essential for characterizing CAS No. 1214872-97-5. These methods validate purity and confirm structural integrity, addressing common queries like "how to analyze Methyl 2-(benzoylamino)-3-{(2,4-dichlorobenzyl)oxyimino}propanoate." The compound's stability under various pH and temperature conditions is another area of investigation, particularly for formulators seeking compatible excipients or delivery systems.

In the context of green chemistry, researchers are exploring eco-friendly synthesis routes for Methyl 2-(benzoylamino)-3-{(2,4-dichlorobenzyl)oxyimino}propanoate. Questions like "biocatalytic synthesis of CAS 1214872-97-5" or "solvent-free reactions for dichlorobenzyl derivatives" reflect this shift toward sustainability. The compound's potential biodegradability and environmental impact are also under scrutiny, aligning with global regulations on chemical safety.

Patent literature reveals growing interest in CAS No. 1214872-97-5 for antifungal or herbicidal applications, with several filings emphasizing its mode of action against specific pathogens. These developments respond to urgent needs in food security and disease resistance, topics frequently searched in conjunction with agrochemical innovation.

For laboratories handling Methyl 2-(benzoylamino)-3-{(2,4-dichlorobenzyl)oxyimino}propanoate, proper storage conditions (e.g., inert atmosphere, low humidity) are crucial to maintain stability. Searches for "CAS 1214872-97-5 handling precautions" highlight the importance of safety data sheets (SDS) and compatibility with common lab materials like glass or stainless steel.

In summary, CAS No. 1214872-97-5 represents a compelling case study in modern chemical research, bridging gaps between molecular design, application development, and sustainability. Its multifaceted properties continue to inspire innovations across life sciences, answering pressing questions in both academic and industrial settings.